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Compound of Interest

Compound Name: 15-Keto Latanoprost Acid

Cat. No.: B601912

Essential Safety and Handling Guide for 15-Keto
Latanoprost Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 15-
Keto Latanoprost Acid, a potent prostaglandin analog. Adherence to these procedures is
essential to ensure personnel safety and regulatory compliance.

Hazard Identification and Risk Assessment

15-Keto Latanoprost Acid is a metabolite of Latanoprost and should be handled as a potent
pharmaceutical compound.[1][2][3] While a specific Occupational Exposure Limit (OEL) has not
been established for 15-Keto Latanoprost Acid, it is prudent to handle it in a manner that
minimizes all potential exposure routes.[4] The primary risks associated with potent
pharmaceutical powders include inhalation of airborne particles and dermal absorption.[5] A
thorough risk assessment should be conducted before beginning any work with this compound.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 15-Keto Latanoprost
Acid. The selection of PPE should be based on a comprehensive risk assessment of the

specific procedures being performed.
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PPE Category

Recommendation

Hand Protection

Double Gloving: Wear two pairs of nitrile gloves.
Nitrile gloves offer good resistance to a range of
chemicals, but it is crucial to consult the
manufacturer's chemical resistance data.[3][6]
[7] Discard gloves immediately if contamination

is suspected.

Eye Protection

Safety Goggles: Wear tightly fitting safety
goggles with side shields to protect against

splashes and airborne particles.[8]

Respiratory Protection

NIOSH-Approved Respirator: For handling the
solid compound or when there is a potential for
aerosol generation, a NIOSH-approved N95
respirator is recommended as a minimum.[9][10]
For procedures with a higher risk of
aerosolization or for spill cleanup, a Powered
Air-Purifying Respirator (PAPR) should be used.
[9][11] A surgical mask is not sufficient.[9]

Protective Clothing

Dedicated Lab Coat: A dedicated lab coat,
preferably disposable, should be worn. For
procedures with a higher risk of contamination,
a disposable gown with long sleeves and tight-

fitting cuffs is recommended.

Foot Protection

Closed-Toe Shoes: Always wear closed-toe

shoes in the laboratory.

Engineering Controls

Engineering controls are the primary means of minimizing exposure to potent compounds.
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Control

Recommendation

Ventilation

All handling of 15-Keto Latanoprost Acid powder
should be conducted in a certified chemical
fume hood or a ventilated balance enclosure to

minimize inhalation exposure.[5][12]

Containment

For procedures involving larger quantities or
with a high likelihood of generating dust, the use
of a glove box or other containment enclosure is

recommended.[5]

Weighing

When weighing the solid compound, use a
balance inside a ventilated enclosure. Use anti-
static techniques to prevent dispersal of the

powder.

Solution Preparation

When preparing solutions, add the solvent to the
pre-weighed compound slowly to avoid

splashing.

Safe Handling and Operational Procedures

A clear and detailed Standard Operating Procedure (SOP) should be in place for all work

involving 15-Keto Latanoprost Acid.

Workflow for Handling 15-Keto Latanoprost Acid
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Caption: Workflow for the safe handling of 15-Keto Latanoprost Acid.
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Spill Management

In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate all non-essential personnel from the area.
 Alert: Notify your supervisor and the institutional safety officer.

o PPE: Don the appropriate PPE, including a respirator (PAPR recommended for large spills),
double nitrile gloves, a disposable gown, and eye protection.

o Containment: For solid spills, gently cover the spill with absorbent pads to prevent further
dispersal. For liquid spills, use an inert absorbent material to contain the spill.

o Cleanup: Carefully collect all contaminated materials using appropriate tools (e.g., forceps,
dustpan). Avoid creating dust.

» Decontamination: Decontaminate the spill area with an appropriate solvent or detergent,
followed by a thorough rinse.

o Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with 15-Keto Latanoprost Acid must be treated as hazardous
chemical waste.
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Waste Type Disposal Procedure

All disposable items that have come into contact
with 15-Keto Latanoprost Acid (e.g., gloves,

Solid Waste pipette tips, absorbent pads, empty vials) must
be collected in a designated, leak-proof, and

clearly labeled hazardous waste container.

All solutions containing 15-Keto Latanoprost
Acid should be collected in a dedicated, sealed,

and properly labeled hazardous waste

Liquid Waste ) o
container. Do not mix with other waste streams
unless explicitly permitted by your institution's
hazardous waste management plan.
Empty containers that held the solid compound
Container Management should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste.

All hazardous waste must be disposed of
through a certified environmental waste
] ) management vendor in accordance with local,
Final Disposal .
state, and federal regulations.[13][14]
Incineration is a common disposal method for

potent pharmaceutical compounds.[13]

Disclaimer: This information is intended as a guide and does not replace a thorough, site-
specific risk assessment and adherence to all institutional and regulatory guidelines. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.caymanchem.com/product/16816/15-keto-latanoprost
https://www.scbt.com/p/15-keto-latanoprost-135646-98-9
https://www.sempermed.com/knowledge-area/chemical-resistance/
https://www.kmpharma.in/download_msds/17790
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.chemicalbook.com/msds/15-keto-latanoprost.htm
https://www.pppmag.com/article/2253
https://multimedia.3m.com/mws/media/1620090O/respiratory-protection-guidance-for-hazardous-drug-handling-in-healthcare-technical-bulletin.pdf
https://biomatiq.com/eight-key-considerations-in-selecting-a-powered-air-purifying-respirator-papr-system-for-pharmaceuticals-manufacturing/
https://biomatiq.com/eight-key-considerations-in-selecting-a-powered-air-purifying-respirator-papr-system-for-pharmaceuticals-manufacturing/
https://www.fishersci.com/store/msds?partNumber=AC466660250&productDescription=LATANOPROST+25MG&vendorId=VN00032119&countryCode=US&language=en
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.benchchem.com/product/b601912#personal-protective-equipment-for-handling-15-keto-latanoprost-acid
https://www.benchchem.com/product/b601912#personal-protective-equipment-for-handling-15-keto-latanoprost-acid
https://www.benchchem.com/product/b601912#personal-protective-equipment-for-handling-15-keto-latanoprost-acid
https://www.benchchem.com/product/b601912#personal-protective-equipment-for-handling-15-keto-latanoprost-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b601912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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